N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine

• CAS No.: 87975-20-0
• Molecular Formula: C9H19BrN2O2S
• Molecular Weight: 299.23 g/mol
• IUPAC Name: N-(2-bromo-2-pyrrolidin-1-ylsulfonylethyl)propan-2-amine
• InChI: InChI=1S/C9H19BrN2O2S/c1-8(2)11-7-9(10)15(13,14)12-5-3-4-6-12/h8-9,11H,3-7H2,1-2H3
• InChI Key: JOPSURGOWZHGDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(S(=O)(=O)N1CCCC1)Br

Description

N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine is a chemical compound that features a bromine atom, a pyrrolidine ring, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine typically involves the reaction of pyrrolidine with a sulfonyl chloride to form the sulfonylated pyrrolidine intermediate. This intermediate is then reacted with a bromoalkane under specific conditions to introduce the bromine atom and complete the synthesis .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Oxidation Reactions: The sulfonyl group can be oxidized under specific conditions.

Reduction Reactions: The compound can be reduced to form different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles such as amines and thiols for substitution reactions, oxidizing agents like hydrogen peroxide for oxidation reactions, and reducing agents such as lithium aluminum hydride for reduction reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction reactions can produce oxidized or reduced forms of the compound .

Scientific Research Applications

N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine involves its interaction with specific molecular targets and pathways. The bromine atom and sulfonyl group play crucial roles in its reactivity and interactions with other molecules. The compound may act as an electrophile in substitution reactions or participate in redox reactions depending on the conditions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[2-Bromo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine include:

• N-[2-Chloro-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine
• N-[2-Iodo-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine
• N-[2-Fluoro-2-(pyrrolidine-1-sulfonyl)ethyl]propan-2-amine

Uniqueness

The presence of the bromine atom, in particular, influences its chemical behavior and interactions .